2-{4-[({2-cyclopropylimidazo[1,2-b]pyridazin-6-yl}oxy)methyl]piperidin-1-yl}pyridine-3-carbonitrile

• IUPAC Name: 2-[4-[(2-cyclopropylimidazo[1,2-b]pyridazin-6-yl)oxymethyl]piperidin-1-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C21H22N6O/c22-12-17-2-1-9-23-21(17)26-10-7-15(8-11-26)14-28-20-6-5-19-24-18(16-3-4-16)13-27(19)25-20/h1-2,5-6,9,13,15-16H,3-4,7-8,10-11,14H2
• InChI Key: CHDNJJKQJNICGH-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CN3C(=N2)C=CC(=N3)OCC4CCN(CC4)C5=C(C=CC=N5)C#N
• Molecular Formula: C21H22N6O
• Molecular Weight: 374.4 g/mol

Description

The compound “2-{4-[({2-cyclopropylimidazo[1,2-b]pyridazin-6-yl}oxy)methyl]piperidin-1-yl}pyridine-3-carbonitrile” is a complex organic molecule that contains several functional groups and rings, including an imidazo[1,2-b]pyridazine ring, a piperidine ring, and a pyridine ring. The presence of these rings suggests that this compound might have interesting biological activities, as many drugs and bioactive compounds contain similar structures.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The imidazo[1,2-b]pyridazine ring, in particular, is a fused ring system that can exist in multiple tautomeric forms. The piperidine and pyridine rings also contribute to the three-dimensionality of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the heterocyclic rings and the various functional groups. The imidazo[1,2-b]pyridazine ring, for example, might undergo reactions at the nitrogen atoms or at the carbon atoms adjacent to the nitrogens. The piperidine ring could potentially undergo reactions at the nitrogen or at the carbon atoms in the ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the heterocyclic rings and the various functional groups would likely make this compound relatively polar, which could affect its solubility in different solvents. The compound’s reactivity, stability, and other chemical properties would also be influenced by its structure.

Future Directions

The potential applications of this compound would likely depend on its biological activity. If it shows promising activity in preliminary tests, it could be further optimized and studied as a potential therapeutic agent. Additionally, it could serve as a useful tool in chemical biology research, helping to elucidate the function of biological targets.